Cas no 1172456-73-3 (5-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole)

• Product Name: 5-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole
• CAS No: 1172456-73-3
• MF: C₂₀H₂₀N₆O₂S
• MW: 408.476801872253
• CID: 5983371
• PubChem ID: 44063799
• Update Time: 2025-08-04

5-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole
• AKOS024268244
• 2,1,3-benzothiadiazol-5-yl-[4-[(6-methoxy-1H-benzimidazol-2-yl)methyl]piperazin-1-yl]methanone
• 5-{4-[(5-METHOXY-1H-1,3-BENZODIAZOL-2-YL)METHYL]PIPERAZINE-1-CARBONYL}-2,1,3-BENZOTHIADIAZOLE
• 1172456-73-3
• F5614-0275
• VU0649025-1
• benzo[c][1,2,5]thiadiazol-5-yl(4-((5-methoxy-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)methanone

• Inchi： 1S/C20H20N6O2S/c1-28-14-3-5-15-17(11-14)22-19(21-15)12-25-6-8-26(9-7-25)20(27)13-2-4-16-18(10-13)24-29-23-16/h2-5,10-11H,6-9,12H2,1H3,(H,21,22)
• InChI Key： CDPWNMZJLIQCOL-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(N1CCN(CC2=NC3C=CC(=CC=3N2)OC)CC1)=O

Computed Properties

• Exact Mass: 408.13684508g/mol
• Monoisotopic Mass: 408.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 5-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole

Introduction to 5-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole (CAS No. 1172456-73-3)

Compound 5-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole, identified by its CAS number CAS No. 1172456-73-3, is a sophisticated molecule with significant potential in the field of pharmaceutical research. This compound belongs to a class of heterocyclic structures that have garnered considerable attention due to their diverse biological activities and structural complexity. The presence of multiple functional groups, including a benzodiazole moiety and a piperazine ring, makes this molecule a promising candidate for further exploration in drug discovery and development.

The benzodiazole core is well-known for its role in central nervous system (CNS) modulation, with derivatives exhibiting anxiolytic, sedative, and anticonvulsant properties. In contrast, the piperazine moiety is frequently incorporated into pharmacological agents due to its ability to enhance binding affinity and selectivity. The combination of these two structural elements in 5-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole suggests potential therapeutic applications in conditions requiring CNS modulation.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target directed drug design (MTDD), where a single molecule interacts with multiple biological targets to achieve therapeutic effects. The structure of 5-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole aligns well with this approach, as it incorporates elements that could interact with various receptors and enzymes involved in neurological and cardiovascular pathways.

The benzothiadiazole component of this compound is particularly noteworthy. Benzothiadiazoles are a class of heterocycles that have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The specific substitution pattern in 5-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole may contribute to its unique pharmacological profile and enhance its interaction with biological targets.

In the context of current research, there is growing interest in the development of novel psychoactive substances (NPS) that can modulate neurotransmitter systems without the side effects associated with traditional psychotropic drugs. The combination of a benzodiazole and piperazine moiety in this compound suggests potential as a lead structure for developing new agents with improved efficacy and safety profiles.

The methoxy group at the 5-position of the benzodiazole ring is another critical feature that may influence the biological activity of 5-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole. This substitution can affect electron distribution within the molecule, influencing its binding affinity and metabolic stability. The methoxy group may also play a role in modulating the compound's solubility and bioavailability.

The piperazine ring at the 4-position of the benzodiazole moiety is another key structural feature. Piperazines are known for their ability to enhance binding interactions due to their hydrogen bonding capacity and steric properties. In 5-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole, the piperazine ring is connected to the benzodiazole core via a carbonyl group at the 1-position. This linkage may influence the compound's conformational flexibility and interactions with biological targets.

Recent studies have demonstrated that molecules incorporating both benzodiazole and piperazine moieties can exhibit enhanced pharmacological effects compared to individual components. For instance, some derivatives have shown improved anxiolytic activity while maintaining lower sedative side effects. The structure of 5-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole suggests that it may follow this trend.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient production of complex molecules like this one.

In conclusion, 5-{4-(5-methoxy-H,-3-benzo-dia-zol.-2-yi)-methylpi-pera-zine-l-carbo-nyl}-21,-3-be-nzothia-dia-zole(CAS No.CAS No..1172456--73--33